Cas no 2090882-49-6 (5-(diethoxyphosphoryl)-1,2-oxazole-3-carboxylic acid)
5-(diethoxyphosphoryl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazolecarboxylic acid, 5-(diethoxyphosphinyl)-
- 5-(diethoxyphosphoryl)-1,2-oxazole-3-carboxylic acid
-
- Inchi: 1S/C8H12NO6P/c1-3-13-16(12,14-4-2)7-5-6(8(10)11)9-15-7/h5H,3-4H2,1-2H3,(H,10,11)
- InChI Key: NUQXHNZZQVHWPX-UHFFFAOYSA-N
- SMILES: O1C(P(OCC)(OCC)=O)=CC(C(O)=O)=N1
5-(diethoxyphosphoryl)-1,2-oxazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-315272-1.0g |
5-(diethoxyphosphoryl)-1,2-oxazole-3-carboxylic acid |
2090882-49-6 | 1.0g |
$0.0 | 2023-02-24 | ||
| Enamine | EN300-315272-1g |
5-(diethoxyphosphoryl)-1,2-oxazole-3-carboxylic acid |
2090882-49-6 | 1g |
$0.0 | 2023-09-05 |
5-(diethoxyphosphoryl)-1,2-oxazole-3-carboxylic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
Additional information on 5-(diethoxyphosphoryl)-1,2-oxazole-3-carboxylic acid
5-(Diethoxyphosphoryl)-1,2-oxazole-3-carboxylic Acid: A Comprehensive Overview
5-(Diethoxyphosphoryl)-1,2-oxazole-3-carboxylic acid (CAS No. 2090882-49-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in various therapeutic areas. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 5-(diethoxyphosphoryl)-1,2-oxazole-3-carboxylic acid.
Chemical Structure and Properties
The molecular formula of 5-(diethoxyphosphoryl)-1,2-oxazole-3-carboxylic acid is C9H13N2O6P, with a molecular weight of approximately 274.18 g/mol. The compound features a 1,2-oxazole ring system substituted with a diethoxyphosphoryl group and a carboxylic acid moiety. The presence of these functional groups imparts distinct chemical properties to the molecule, making it highly versatile in various chemical reactions and biological interactions.
The diethoxyphosphoryl group is known for its ability to form stable phosphodiester bonds, which are crucial in many biological processes. The carboxylic acid group, on the other hand, can participate in hydrogen bonding and ionization reactions, contributing to the compound's solubility and reactivity. These properties make 5-(diethoxyphosphoryl)-1,2-oxazole-3-carboxylic acid an attractive candidate for drug design and development.
Synthesis Methods
The synthesis of 5-(diethoxyphosphoryl)-1,2-oxazole-3-carboxylic acid has been explored through several routes, each with its own advantages and challenges. One common approach involves the reaction of 1,2-oxazole-3-carboxylic acid with diethyl chlorophosphate in the presence of a base such as triethylamine. This method typically yields high purity products but may require careful control of reaction conditions to avoid side reactions.
An alternative synthetic route involves the use of phosphorus oxychloride (POCl3) as a phosphorylating agent. This method can be more cost-effective but may require additional purification steps to remove by-products. Recent advancements in green chemistry have also led to the development of environmentally friendly synthesis methods that minimize waste and reduce the use of hazardous reagents.
Biological Activity and Therapeutic Potential
5-(Diethoxyphosphoryl)-1,2-oxazole-3-carboxylic acid has shown promising biological activity in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of phosphodiesterases (PDEs), which are key enzymes in the regulation of cyclic nucleotides such as cAMP and cGMP.
Inhibition of PDEs has been linked to therapeutic benefits in conditions such as cardiovascular diseases, neurological disorders, and inflammatory conditions. The ability of 5-(diethoxyphosphoryl)-1,2-oxazole-3-carboxylic acid to modulate PDE activity makes it a valuable lead compound for further drug development.
Clinical Trials and Future Prospects
The potential therapeutic applications of 5-(diethoxyphosphoryl)-1,2-oxazole-3-carboxylic acid have led to its evaluation in early-stage clinical trials. Preliminary results from these trials have shown promising safety profiles and pharmacokinetic properties. However, further research is needed to fully understand its efficacy and long-term safety.
Ongoing studies are focused on optimizing the pharmacological properties of this compound through structural modifications and formulation strategies. These efforts aim to enhance its bioavailability, stability, and target specificity. Additionally, researchers are exploring combination therapies involving 5-(diethoxyphosphoryl)-1,2-oxazole-3-carboxylic acid with other drugs to achieve synergistic effects.
Conclusion
In conclusion, 5-(diethoxyphosphoryl)-1,2-oxazole-3-carboxylic acid (CAS No. 2090882-49-6) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As more data becomes available from clinical trials and preclinical studies, it is expected that this compound will play an increasingly important role in advancing medical treatments for various diseases.
2090882-49-6 (5-(diethoxyphosphoryl)-1,2-oxazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)